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Abstract
Enhydrin, a sesquiterpene lactone primarily isolated from plants of the Asteraceae family, has

garnered significant interest for its diverse biological activities. Chemical modification of this

natural product offers a promising avenue for the development of novel therapeutic agents.

This technical guide provides a comprehensive overview of the spectroscopic data (Nuclear

Magnetic Resonance - NMR, Mass Spectrometry - MS, and Infrared - IR) for a key derivative,

enhydrin chlorohydrin. Due to the absence of direct experimental data in publicly available

literature, this guide presents a hypothesized structure of enhydrin chlorohydrin based on

established chemical principles and provides predicted spectroscopic data to aid in its

identification and characterization. Detailed experimental protocols for the synthesis and

spectroscopic analysis of sesquiterpene lactones and their derivatives are also presented,

alongside logical workflows visualized with Graphviz.
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Enhydrin is a germacranolide-type sesquiterpene lactone characterized by a complex

polycyclic structure, including an epoxide functional group.[1][2][3][4][5] The reactivity of this

epoxide ring makes it a prime target for chemical modification. The formation of a chlorohydrin

derivative typically involves the acid-catalyzed opening of an epoxide ring by a chloride

nucleophile, such as from hydrochloric acid. This reaction results in the formation of a vicinal

chloro-alcohol.

Structure of Enhydrin
The chemical structure of enhydrin is well-established and is presented below.

Structure of Enhydrin (C₂₃H₂₈O₁₀)

Hypothesized Structure of Enhydrin Chlorohydrin
Based on the known reactivity of epoxides, the most probable structure of enhydrin
chlorohydrin involves the opening of the epoxide ring in the enhydrin molecule by hydrochloric

acid. The reaction is expected to follow a regioselective and stereoselective pathway. The

proposed structure for enhydrin chlorohydrin is depicted below.

Proposed Structure of Enhydrin Chlorohydrin (C₂₃H₂₉ClO₁₁)

Predicted Spectroscopic Data of Enhydrin
Chlorohydrin
The following tables summarize the predicted spectroscopic data for the hypothesized structure

of enhydrin chlorohydrin. These predictions are based on the analysis of related chlorine-

containing germacranolides and the expected spectral changes resulting from the conversion

of an epoxide to a chlorohydrin.
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Proton

Predicted

Chemical Shift

(δ, ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Notes

H-1 3.0 - 3.2 m

H-2 3.5 - 3.7 d ~5

Shifted downfield

due to adjacent

chlorine

H-3 4.0 - 4.2 dd ~5, ~10

H-5 5.0 - 5.2 m

H-6 4.8 - 5.0 t ~9

H-7 3.0 - 3.2 m

H-9 5.5 - 5.7 d ~9

H-13a 6.2 - 6.4 d ~3
Exomethylene

proton

H-13b 5.6 - 5.8 d ~3
Exomethylene

proton

H-14 1.8 - 2.0 s Methyl group

H-15 1.3 - 1.5 s Methyl group

OAc-CH₃ 2.0 - 2.2 s
Acetyl methyl

protons

Ester-CH₃ 1.2 - 1.4 d ~7
Methyl group on

ester side chain

Ester-CH₃ 1.1 - 1.3 d ~7
Methyl group on

ester side chain

OH Variable br s Hydroxyl proton

Predicted ¹³C NMR Spectroscopic Data
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Carbon
Predicted Chemical Shift (δ,

ppm)
Notes

C-1 50 - 55

C-2 60 - 65 Carbon bearing chlorine

C-3 70 - 75 Carbon bearing hydroxyl

C-4 138 - 142 Olefinic carbon

C-5 80 - 85

C-6 75 - 80

C-7 45 - 50

C-8 130 - 135 Olefinic carbon

C-9 70 - 75

C-10 145 - 150 Olefinic carbon

C-11 135 - 140 Olefinic carbon

C-12 170 - 175 Lactone carbonyl

C-13 120 - 125 Exomethylene carbon

C-14 15 - 20 Methyl carbon

C-15 20 - 25 Methyl carbon

OAc-C=O 169 - 172 Acetyl carbonyl

OAc-CH₃ 20 - 22 Acetyl methyl

Ester-C=O 175 - 178 Ester carbonyl

Predicted Mass Spectrometry (MS) Data
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Technique Predicted m/z Values Interpretation

ESI-MS
501.15 [M+H]⁺, 523.13

[M+Na]⁺

Molecular ion peaks for

C₂₃H₂₉³⁵ClO₁₁

503.15 [M+H]⁺, 525.13

[M+Na]⁺
Isotopic peaks for ³⁷Cl

HR-MS 501.1528 Calculated for C₂₃H₃₀³⁵ClO₁₁⁺

MS/MS [M+H - H₂O]⁺ Loss of water

[M+H - HCl]⁺ Loss of hydrogen chloride

[M+H - CH₃COOH]⁺
Loss of acetic acid from the

acetyl group

Other characteristic

fragmentations of the

sesquiterpene lactone core

Predicted Infrared (IR) Spectroscopic Data
Wavenumber (cm⁻¹) Functional Group

~3450 (broad) O-H stretch (hydroxyl group)

~2950 C-H stretch (aliphatic)

~1770 C=O stretch (γ-lactone)

~1740 C=O stretch (ester)

~1660 C=C stretch (alkene)

~1240 C-O stretch (ester and acetate)

~750 C-Cl stretch

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and spectroscopic

characterization of enhydrin chlorohydrin. These are generalized protocols based on
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standard practices for sesquiterpene lactones.

Synthesis of Enhydrin Chlorohydrin
Objective: To synthesize enhydrin chlorohydrin via the opening of the epoxide ring of

enhydrin.

Materials:

Enhydrin (isolated from a natural source or commercially procured)

Hydrochloric acid (concentrated)

Anhydrous diethyl ether

Anhydrous sodium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Dissolve enhydrin in anhydrous diethyl ether in a round-bottom flask.

Cool the solution to 0 °C in an ice bath.

Slowly add a stoichiometric amount of concentrated hydrochloric acid dropwise with constant

stirring.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by adding cold water.

Separate the organic layer and wash it with a saturated sodium bicarbonate solution and

then with brine.

Dry the organic layer over anhydrous sodium sulfate.
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Filter and evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a suitable solvent

gradient (e.g., hexane-ethyl acetate).

Collect the fractions containing the desired product and evaporate the solvent to yield pure

enhydrin chlorohydrin.

NMR Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation: 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

Dissolve 5-10 mg of the purified enhydrin chlorohydrin in approximately 0.6 mL of

deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-

noise ratio. Typical parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-

2 seconds, and a 30-45° pulse angle.

¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number

of scans will be required compared to ¹H NMR.

2D NMR: Perform 2D NMR experiments such as COSY, HSQC, and HMBC to establish

proton-proton and proton-carbon correlations for unambiguous signal assignment.

Mass Spectrometry
Objective: To determine the molecular weight and fragmentation pattern.
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Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an

electrospray ionization (ESI) source.[6]

Sample Preparation:

Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such

as methanol or acetonitrile.

Data Acquisition:

Full Scan MS: Acquire the spectrum in positive ion mode to observe the protonated molecule

[M+H]⁺ and other adducts (e.g., [M+Na]⁺).

Tandem MS (MS/MS): Select the molecular ion peak and subject it to collision-induced

dissociation (CID) to obtain the fragmentation pattern.[6]

FTIR Spectroscopy
Objective: To identify the functional groups present in the molecule.

Instrumentation: Fourier-transform infrared (FTIR) spectrometer.

Sample Preparation:

KBr Pellet Method: Mix a small amount of the sample (1-2 mg) with dry potassium bromide

(KBr) powder and press it into a thin pellet.[7][8]

Thin Film Method: Dissolve the sample in a volatile solvent, cast it onto a KBr or NaCl plate,

and allow the solvent to evaporate.[7]

Data Acquisition:

Record the spectrum in the mid-IR range (typically 4000-400 cm⁻¹).

Acquire a background spectrum of the empty sample holder or KBr pellet and subtract it from

the sample spectrum.
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Logical Workflow for Synthesis and Characterization

Enhydrin

Reaction with HCl

Purification (Chromatography)

NMR (1H, 13C, 2D)

Structure Elucidation

MS (HRMS, MS/MS)

Molecular Formula & Fragmentation
FTIR

Click to download full resolution via product page

Caption: Workflow for the synthesis and spectroscopic characterization of enhydrin
chlorohydrin.

General Experimental Workflow for Spectroscopic
Analysis
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NMR Analysis MS Analysis FTIR Analysis

Purified Enhydrin Chlorohydrin

Dissolve in CDCl3 Dilute in MeOH/ACN Prepare KBr Pellet

Acquire 1H, 13C, COSY, HSQC, HMBC

NMR Spectra

Structural Confirmation

ESI-MS and MS/MS

Mass Spectra

Acquire Spectrum

IR Spectrum

Click to download full resolution via product page

Caption: General workflow for the multi-technique spectroscopic analysis of enhydrin
chlorohydrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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